![molecular formula C16H21FN4O3 B5576779 2-[9-(5-fluoro-2-pyrimidinyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]propanoic acid](/img/structure/B5576779.png)
2-[9-(5-fluoro-2-pyrimidinyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]propanoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-[9-(5-fluoro-2-pyrimidinyl)-3-oxo-2,9-diazaspiro[5.5]undec-2-yl]propanoic acid is a synthetic compound that has been used in scientific research for its potential biological and pharmacological properties. It is a spirocyclic compound that belongs to the class of pyrimidine derivatives.5]undec-2-yl]propanoic acid.
Scientific Research Applications
Synthesis and Structural Analysis
Spirocyclic compounds, including diazaspiro[5.5]undecane derivatives, have been synthesized through various methods, highlighting their structural diversity and the complexity of their synthesis. For example, a methodology was developed for the synthesis of 2,4-diazaspiro[5.5]undecane-1,3,5,9-tetraones spiro-heterocyclic derivatives via cascade cyclization, demonstrating the versatility of spirocyclic compounds in chemical synthesis (Islam et al., 2017).
Biological Activity
Research has explored the analgesic activities of spiro heterocycles, indicating their potential in drug development for pain management. For instance, certain spiroheterocycles exhibited significant activity in assays related to pain and inflammation, suggesting their analgetic properties (Cohen et al., 1978).
Potential Applications in Treating Diseases
The exploration of spirocyclic compounds has extended to their potential applications in treating various diseases. For example, novel FFA1 (GPR40) agonists containing spirocyclic peripheries were synthesized and evaluated for their efficacy in treating type II diabetes mellitus, showcasing the therapeutic potential of spirocyclic compounds in metabolic disorders (Krasavin et al., 2016).
Antimicrobial Properties
Some spirocyclic derivatives have shown promising antimicrobial properties. Research into substituted 3,9-diazaspiro[5.5]undecanes, for example, has demonstrated their efficacy against respiratory pathogens, indicating the potential of spirocyclic compounds in developing new antibacterial agents (Lukin et al., 2022).
Mechanism of Action
While the specific mechanism of action for this compound is not provided, compounds containing a pyrrole ring system are known to have many biological properties such as antipsychotic, β-adrenergic antagonist, anxiolytic, anticancer, antibacterial, antifungal, antiprotozoal, antimalarial and many more .
Properties
IUPAC Name |
2-[9-(5-fluoropyrimidin-2-yl)-3-oxo-2,9-diazaspiro[5.5]undecan-2-yl]propanoic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21FN4O3/c1-11(14(23)24)21-10-16(3-2-13(21)22)4-6-20(7-5-16)15-18-8-12(17)9-19-15/h8-9,11H,2-7,10H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BTEIWRHOJAYQSA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(=O)O)N1CC2(CCC1=O)CCN(CC2)C3=NC=C(C=N3)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21FN4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
336.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.